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N-Isopropyl 4-bromo-3-

methoxybenzamide

CAS No.: 1072944-42-3

Cat. No.: B1503557

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-Isopropyl 4-bromo-3-
methoxybenzamide, a substituted benzamide of interest in synthetic and medicinal chemistry.

While this compound is available commercially as a research chemical, detailed scientific

literature regarding its synthesis, characterization, and biological activity is not extensively

published. This guide, therefore, consolidates available data, proposes a scientifically grounded

synthetic protocol, and outlines the expected analytical characterization based on established

principles of organic chemistry. The aim is to furnish researchers with a foundational

understanding of this molecule, thereby facilitating its potential application in drug discovery

and development.

Introduction
N-substituted benzamides are a prominent class of compounds in medicinal chemistry,

exhibiting a wide array of biological activities. The structural motif of a substituted benzene ring
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linked to an amide group provides a versatile scaffold for molecular design and optimization.

The specific compound, N-Isopropyl 4-bromo-3-methoxybenzamide, incorporates several

key functional groups: a bromine atom, a methoxy group, and an isopropyl amide. These

features offer potential for diverse chemical modifications and interactions with biological

targets. The bromine atom can serve as a handle for cross-coupling reactions, the methoxy

group can influence electronic properties and metabolic stability, and the isopropyl amide can

participate in hydrogen bonding and affect lipophilicity. This guide will delve into the

fundamental properties, a proposed synthetic route, and analytical considerations for this

compound.

Physicochemical Properties
The fundamental physicochemical properties of N-Isopropyl 4-bromo-3-methoxybenzamide
are summarized in the table below. It is important to note that while the molecular formula and

weight are well-established, other physical properties such as melting point and solubility are

not readily available in published literature and would require experimental determination.

Property Value Source

Molecular Formula C₁₁H₁₄BrNO₂

Molecular Weight 272.14 g/mol

CAS Number 1072944-42-3

Appearance Not specified (likely a solid) -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Synthesis of N-Isopropyl 4-bromo-3-
methoxybenzamide
A definitive, peer-reviewed synthesis protocol for N-Isopropyl 4-bromo-3-methoxybenzamide
is not currently available in the scientific literature. However, based on standard organic

synthesis methodologies, a highly plausible and efficient route involves the amide coupling of
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4-bromo-3-methoxybenzoic acid with isopropylamine. This reaction is typically facilitated by a

coupling agent to activate the carboxylic acid.

Proposed Synthetic Pathway
The overall synthetic transformation is depicted below:

Starting Materials

Reaction Product

4-bromo-3-methoxybenzoic acid

Amide Coupling
(e.g., EDC, HOBt)

Isopropylamine

N-Isopropyl 4-bromo-3-methoxybenzamide

Click to download full resolution via product page

Caption: Proposed synthesis of N-Isopropyl 4-bromo-3-methoxybenzamide.

Step-by-Step Experimental Protocol (Representative)
This protocol is a representative procedure based on established methods for amide bond

formation[1]. Optimization of reaction conditions may be necessary to achieve the best results.

Materials:

4-bromo-3-methoxybenzoic acid

Isopropylamine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)
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Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate (EtOAc)

Hexanes

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-bromo-3-methoxybenzoic acid

(1.0 eq) in anhydrous DMF (or DCM).

Addition of Reagents: To the stirred solution, add isopropylamine (1.1 eq), HOBt (1.2 eq),

and DIPEA (2.0 eq).

Activation: Cool the reaction mixture to 0 °C in an ice bath. Add EDC (1.2 eq) portion-wise to

the stirred solution.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash

sequentially with saturated aqueous NaHCO₃ solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-
Isopropyl 4-bromo-3-methoxybenzamide.

Rationale for Experimental Choices
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Solvent: DMF and DCM are common solvents for amide coupling reactions as they are

generally inert and can dissolve a wide range of reactants.

Coupling Agents: EDC is a water-soluble carbodiimide that activates the carboxylic acid for

nucleophilic attack by the amine. HOBt is often added to suppress side reactions and

improve the efficiency of the coupling.

Base: DIPEA or TEA is used to neutralize the hydrochloride salt of EDC and to scavenge the

proton released during the reaction, driving the equilibrium towards product formation.

Workup: The aqueous workup is designed to remove unreacted starting materials, coupling

agents, and their byproducts.

Purification: Flash column chromatography is a standard technique for purifying organic

compounds of moderate polarity.

Analytical Characterization
While specific spectroscopic data for N-Isopropyl 4-bromo-3-methoxybenzamide is not

available in the searched literature, the following techniques would be essential for its structural

confirmation and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons, the methoxy protons, the isopropyl methine proton, and the isopropyl methyl

protons. The chemical shifts and coupling patterns would be characteristic of the molecule's

structure.

¹³C NMR: The carbon NMR spectrum would show signals for each unique carbon atom in the

molecule, including the carbonyl carbon of the amide, the aromatic carbons, the methoxy

carbon, and the isopropyl carbons.

Infrared (IR) Spectroscopy
The IR spectrum should exhibit characteristic absorption bands for the N-H stretch of the

secondary amide, the C=O stretch of the amide carbonyl group, and C-H stretches of the

aromatic and aliphatic groups.
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Mass Spectrometry (MS)
Mass spectrometry would be used to determine the molecular weight of the compound. The

mass spectrum would show a molecular ion peak corresponding to the calculated molecular

weight (272.14 g/mol ), with a characteristic isotopic pattern due to the presence of a bromine

atom.

High-Performance Liquid Chromatography (HPLC) and
Gas Chromatography-Mass Spectrometry (GC-MS)
HPLC and GC-MS are powerful techniques for assessing the purity of the synthesized

compound. A pure sample should ideally show a single peak in the chromatogram. These

techniques can also be used for quantitative analysis.[2][3][4]

Biological Activity and Applications
There is no specific information in the reviewed literature regarding the biological activity or

applications of N-Isopropyl 4-bromo-3-methoxybenzamide. However, the benzamide

scaffold is present in numerous biologically active molecules. Substituted benzamides have

been investigated for a wide range of therapeutic applications, including as antiemetics,

antipsychotics, and gastroprokinetic agents. The structural features of N-Isopropyl 4-bromo-3-
methoxybenzamide make it a candidate for screening in various biological assays to explore

its potential therapeutic value.

Safety and Handling
A specific Material Safety Data Sheet (MSDS) for N-Isopropyl 4-bromo-3-
methoxybenzamide is not readily available. Therefore, it should be handled with the standard

precautions for a novel chemical compound of unknown toxicity.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

inhalation of dust or vapors. Avoid contact with skin and eyes.
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Storage: Store in a tightly sealed container in a cool, dry place. Chemical suppliers

recommend storage at 2-8°C.

Conclusion
N-Isopropyl 4-bromo-3-methoxybenzamide is a substituted benzamide with potential for use

in chemical synthesis and drug discovery. While detailed experimental data for this specific

compound is limited in the public domain, this guide has provided a comprehensive overview of

its known properties and a scientifically sound, albeit representative, protocol for its synthesis.

The outlined analytical techniques provide a framework for its characterization and purity

assessment. Further research is warranted to elucidate the physicochemical properties,

biological activity, and potential applications of this molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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